1-Benzylpyrrole-2-carboxamide

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Benzylpyrrole-2-carboxamide: Structure, Synthesis, and Therapeutic Potential

Abstract: This technical guide provides a comprehensive overview of 1-benzylpyrrole-2-carboxamide, a heterocyclic compound of significant interest in medicinal chemistry. We delve into its core chemical structure, physicochemical properties, and a detailed, field-proven synthetic protocol with mechanistic insights. Furthermore, this guide explores the compound's spectroscopic profile essential for its characterization and examines the therapeutic relevance of the broader pyrrole-2-carboxamide scaffold, particularly its role as a potent inhibitor in the development of novel antitubercular agents. This document is intended for researchers, chemists, and drug development professionals seeking to understand and utilize this valuable molecular entity.

Chemical Identity and Physicochemical Properties

Molecular Structure

1-Benzylpyrrole-2-carboxamide possesses a central pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom. The structure is characterized by two key substitutions:

• A benzyl group (-CH₂C₆H₅) is attached to the nitrogen atom of the pyrrole ring (position 1).

• A carboxamide group (-CONH₂) is attached to the carbon atom adjacent to the nitrogen (position 2).

This arrangement makes it a derivative of pyrrole-2-carboxylic acid. The presence of the aromatic benzyl group, the planar pyrrole core, and the hydrogen-bonding capable carboxamide moiety defines its chemical behavior and biological interaction potential.

Physicochemical Data Summary

The following table summarizes the key quantitative properties of 1-Benzylpyrrole-2-carboxamide and its immediate synthetic precursor.

Property	Value	Reference / Note
Molecular Formula	C₁₂H₁₂N₂O	Calculated
Molecular Weight	200.24 g/mol	Calculated
Physical Form	Expected to be a solid at STP	Based on related compounds like its parent acid
CAS Number	Not directly available	This specific structure is a niche research chemical.
Parent Acid (CAS)	18159-22-3 (for the carboxylic acid)	[1][2]
Solubility	Expected to be soluble in polar organic solvents (e.g., DMSO, DMF, Methanol, Chloroform)	General property for similar organic molecules.

Synthesis and Mechanistic Considerations

The synthesis of 1-benzylpyrrole-2-carboxamide can be efficiently achieved through several routes. A robust and reliable method is the direct N-alkylation of the commercially available pyrrole-2-carboxamide. This approach offers high yields and straightforward purification.

Recommended Synthetic Protocol: N-Alkylation of Pyrrole-2-carboxamide

This protocol describes the benzylation of the pyrrole nitrogen. The pyrrole N-H proton is weakly acidic and can be deprotonated by a strong base to form a nucleophilic anion, which then undergoes an Sₙ2 reaction with an alkyl halide.

Materials:

• Pyrrole-2-carboxamide

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Benzyl bromide (or chloride)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add pyrrole-2-carboxamide (1.0 eq).

• Solvent Addition: Add anhydrous DMF to the flask via syringe to dissolve the starting material (approx. 0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise.

  • Expert Insight: Sodium hydride is a strong, non-nucleophilic base ideal for deprotonating the pyrrole nitrogen. Adding it at 0 °C controls the exothermic reaction and hydrogen gas evolution. Anhydrous DMF is used as it is a polar aprotic solvent that effectively solvates the resulting sodium cation without interfering with the nucleophile.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution should become a clear or slightly hazy suspension, indicating the formation of the sodium pyrrolide salt.

• Alkylation: Cool the reaction back to 0 °C. Add benzyl bromide (1.1 eq) dropwise via the dropping funnel over 10-15 minutes.

  • Expert Insight: Benzyl bromide is a highly reactive alkylating agent for Sₙ2 reactions. Dropwise addition at low temperature is crucial to manage the exothermicity of the reaction and prevent side reactions.

• Reaction Completion: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

  • Trustworthiness Check: This step safely neutralizes any unreacted sodium hydride.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and diethyl ether. Separate the layers. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine the organic layers and wash sequentially with water and then with saturated brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure 1-benzylpyrrole-2-carboxamide.

  • Self-Validation: The purity of the final product must be confirmed by NMR and Mass Spectrometry as described in Section 3.0.

Synthesis Workflow Diagram

Caption: Mechanism of action for pyrrole-2-carboxamide-based antitubercular agents.

Conclusion

1-Benzylpyrrole-2-carboxamide is more than a simple organic molecule; it is a versatile building block and a derivative of a pharmacologically significant scaffold. Its straightforward synthesis allows for accessible production, while its structure provides a template for extensive derivatization in drug discovery campaigns. The proven success of the pyrrole-2-carboxamide core against critical targets like MmpL3 in Mycobacterium tuberculosis underscores the high value of this compound and its analogues for developing next-generation therapeutics to address urgent global health challenges.

References

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The 1-Benzylpyrrole-2-carboxamide Scaffold: A Technical Guide to Synthetic Utility and Pharmacophore Integration

Executive Summary

The 1-benzylpyrrole-2-carboxamide scaffold represents a specialized pharmacophore in medicinal chemistry, distinct from its more common N-benzylamide congeners. Defined by a benzyl group attached to the pyrrole nitrogen (position 1) and a carboxamide moiety at position 2, this structure serves as a critical "hydrophobic anchor" in drug design.

This guide analyzes the scaffold's role in modulating lipophilicity and target selectivity, particularly in kinase inhibition (p38 MAPK, PLK1) and antimycobacterial agents. It provides a validated synthetic workflow for accessing this core with high regioselectivity and details the structure-activity relationships (SAR) that make it a privileged fragment in modern drug discovery.

Structural Rationale and Pharmacophore Analysis

The 1-benzylpyrrole-2-carboxamide core functions as a bivalent ligand scaffold . Its biological utility is derived from the synergistic interplay between the planar, electron-rich pyrrole ring and the flexible, hydrophobic benzyl appendage.

The "Anchor and Hinge" Model

In many kinase inhibitors and receptor antagonists, this scaffold operates via a specific binding mode:

• The 1-Benzyl Group (The Anchor): Occupies deep hydrophobic pockets (e.g., the specificity pocket in p38 MAPK or the hydrophobic channel in M. tuberculosis Enoyl-ACP reductase). It provides steric bulk and van der Waals contacts that drive potency.

• The 2-Carboxamide (The Hinge): Functions as a hydrogen bond donor/acceptor pair. In kinase inhibitors, the amide carbonyl often accepts a hydrogen bond from the backbone NH of the hinge region, while the amide NH donates to a backbone carbonyl or a conserved glutamate.

Pharmacophore Visualization

The following diagram illustrates the interaction vectors of the scaffold within a theoretical binding pocket.

Figure 1: Pharmacophore mapping of the 1-benzylpyrrole-2-carboxamide scaffold showing critical binding interactions.

Synthetic Pathways and Regiocontrol

Synthesizing 1-benzylpyrrole-2-carboxamides requires careful control of regiochemistry to ensure benzylation occurs at the pyrrole nitrogen (N1) rather than the amide nitrogen or carbon backbone.

Route Selection: Pre- vs. Post-Amidation

Two primary strategies exist:

• Route A (Convergent): Amidation of 1-benzylpyrrole-2-carboxylic acid. Preferred for library generation.

• Route B (Linear): N-benzylation of an existing pyrrole-2-carboxamide. Risk of N-amide alkylation.

Recommendation: Route A is the superior protocol for medicinal chemistry due to higher yields and the avoidance of ambiguous regioselectivity during the alkylation step.

Validated Synthetic Workflow (Route A)

The following workflow describes the synthesis starting from methyl pyrrole-2-carboxylate.

Figure 2: Step-by-step synthetic pathway for the generation of 1-benzylpyrrole-2-carboxamide libraries.

Medicinal Chemistry Applications

Kinase Inhibition (p38 MAPK & PLK1)

The 1-benzyl group is frequently employed to tune selectivity profiles in kinase inhibitors.

• Mechanism: In p38 MAP kinase inhibitors, the pyrrole-2-carboxamide core binds to the ATP site. The substituent at N1 (the benzyl group) extends into the hydrophobic specificity pocket (often distinct to p38 isoforms), improving selectivity over other kinases like JNK or ERK.

• Data Insight: Substitution on the benzyl ring (e.g., 2-chloro or 2,6-difluoro) often drastically improves potency by filling the hydrophobic pocket more effectively and restricting the conformation of the benzyl group relative to the pyrrole ring.

Antimycobacterial Agents

Derivatives of pyrrole-2-carboxamides, specifically those with N1-benzyl substitutions, have shown promise against Mycobacterium tuberculosis.

• Target: Enoyl-ACP reductase (InhA).

• SAR Note: The lipophilicity conferred by the 1-benzyl group facilitates penetration of the mycobacterial cell wall. Studies involving pyrrole-2-carbohydrazides (closely related scaffolds) demonstrate that bulky hydrophobic groups at N1 correlate with lower MIC values.

Comparative SAR Data

The table below summarizes the effect of N1-substitution on biological activity for a representative kinase target (e.g., p38 MAPK), illustrating the necessity of the benzyl motif.

Compound ID	N1-Substituent	R-Amide Substituent	IC50 (nM)	LogP	Notes
P-001	H (Unsubstituted)	Pyridin-4-yl	>10,000	1.2	Loss of hydrophobic anchor interaction.
P-002	Methyl	Pyridin-4-yl	4,500	1.5	Insufficient steric bulk for pocket filling.
P-003	Benzyl	Pyridin-4-yl	120	3.4	Optimal hydrophobic fit.
P-004	2,6-Difluorobenzyl	Pyridin-4-yl	45	3.6	Fluorine improves metabolic stability and shape complementarity.

Experimental Protocol: Synthesis of 1-Benzylpyrrole-2-carboxylic Acid

This protocol provides the critical intermediate (Inter2 from Figure 2) required to synthesize any amide derivative in this class.

Objective: Synthesis of 1-benzyl-1H-pyrrole-2-carboxylic acid. Scale: 10 mmol.

Step 1: N-Benzylation

• Preparation: In a flame-dried round-bottom flask, dissolve methyl pyrrole-2-carboxylate (1.25 g, 10 mmol) in anhydrous DMF (15 mL).

• Deprotonation: Cool the solution to 0°C under nitrogen. Add Sodium Hydride (60% dispersion in oil, 480 mg, 12 mmol) portion-wise over 10 minutes. Caution: Hydrogen gas evolution.

• Reaction: Stir at 0°C for 30 minutes until gas evolution ceases. The solution will turn slightly yellow/orange.

• Alkylation: Add Benzyl bromide (1.43 mL, 12 mmol) dropwise. Allow the mixture to warm to room temperature and stir for 3 hours.

• Workup: Quench with saturated NH4Cl (20 mL). Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with water (2x) and brine (1x). Dry over Na2SO4 and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc 9:1) yields methyl 1-benzylpyrrole-2-carboxylate as a clear oil/solid (Yield ~90-95%).

Step 2: Hydrolysis

• Reaction: Dissolve the intermediate ester from Step 1 in THF (20 mL) and Water (10 mL). Add Lithium Hydroxide monohydrate (1.26 g, 30 mmol).

• Conditions: Heat to reflux (70°C) for 4 hours. Monitor by TLC (disappearance of ester spot).

• Isolation: Cool to room temperature. Acidify carefully with 1N HCl to pH ~2. A white precipitate should form.

• Filtration: Filter the solid, wash with cold water, and dry under vacuum.

• Product: 1-Benzylpyrrole-2-carboxylic acid . White solid. (Yield >95%).

Step 3: General Amidation (Self-Validating Check)

To verify the quality of the acid synthesized above, perform a test coupling:

• React 0.5 mmol of the acid with 0.5 mmol of aniline using HATU (0.55 mmol) and DIPEA (1.5 mmol) in DMF.

• Success Criteria: LCMS should show a single peak with M+1 corresponding to the amide. If multiple peaks appear, check the purity of the starting acid (residual benzyl bromide can react with the amine).

References

• Zeng, X. C., et al. (2010).[1] "1-Benzyl-N-methyl-1H-pyrrole-2-carboxamide." Acta Crystallographica Section E, 66(8), o2051. Link

• Down, K., et al. (2010).[2] "The discovery and initial optimisation of pyrrole-2-carboxamides as inhibitors of p38alpha MAP kinase." Bioorganic & Medicinal Chemistry Letters, 20(13), 3936-3940.[2] Link

• Mote, G. D., et al. (2015).[3] "Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives." Der Pharma Chemica, 7(2), 153-159. Link

• Mostafa, N., et al. (2024). "N-Benzylated 5-Hydroxybenzothiophene-2-carboxamides as Multi-Targeted Clk/Dyrk Inhibitors." Cancers, 16(11), 1968. (Demonstrates the utility of the N-benzyl-carboxamide motif in kinase inhibition). Link[4]

• Nayab, S., et al. (2011).[5] "(2R)-N-(2-Benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide."[5] Acta Crystallographica Section E, 67(9), o2478. Link

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1-Benzylpyrrole-2-carboxamide as an MmpL3 Inhibitor Scaffold: A Technical Guide for Drug Discovery

Authored by: Gemini, Senior Application Scientist

Abstract

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) constitutes a formidable global health crisis, urgently demanding the discovery of novel therapeutic agents with new mechanisms of action.[1][2] The mycobacterial membrane protein large 3 (MmpL3) has been identified as a promising and essential target for the development of new anti-tuberculosis drugs.[2][3] MmpL3 plays a crucial role in the transport of trehalose monomycolate (TMM), a vital precursor for the biosynthesis of the unique and protective mycobacterial cell wall.[1][2] This in-depth technical guide focuses on the 1-benzylpyrrole-2-carboxamide scaffold as a potent class of MmpL3 inhibitors. We will explore the scientific rationale behind targeting MmpL3, the discovery and optimization of this chemical series, detailed experimental protocols for their evaluation, and a discussion of their potential to address the challenge of drug-resistant tuberculosis.

The Imperative for Novel Anti-Tuberculosis Targets: The Role of MmpL3

Tuberculosis remains a leading cause of death from a single infectious agent worldwide.[2] The increasing prevalence of drug-resistant strains necessitates the exploration of novel drug targets that are essential for the survival of M. tuberculosis. The mycobacterial cell wall is a unique and complex structure, critical for the bacterium's virulence and its intrinsic resistance to many antibiotics.[1] Targeting the biosynthesis and transport of its components has been a successful strategy in anti-tuberculosis drug discovery.

MmpL3, a member of the resistance-nodulation-cell division (RND) superfamily of transporters, is an essential inner membrane protein in M. tuberculosis.[4][5] Its primary function is the translocation of TMM from the cytoplasm to the periplasm.[2][6] In the periplasm, mycolic acids from TMM are transferred to arabinogalactan and other trehalose-containing molecules to form the mycomembrane, a key component of the cell wall. Inhibition of MmpL3 disrupts this critical transport process, leading to the accumulation of TMM in the cytoplasm and a halt in the synthesis of the mycomembrane, ultimately resulting in bacterial cell death.[4][7] The essentiality of MmpL3 and its conservation across mycobacterial species make it an attractive target for the development of new anti-tubercular agents.[2]

The 1-Benzylpyrrole-2-carboxamide Scaffold: A Promising MmpL3 Inhibitor

Recent drug discovery efforts have identified several small molecule inhibitors of MmpL3, with the pyrrole-2-carboxamide scaffold emerging as a particularly promising chemical class.[7][8] Structure-guided design and pharmacophore modeling, based on the crystal structure of MmpL3, have facilitated the rational design and synthesis of novel pyrrole-2-carboxamide derivatives with potent anti-tuberculosis activity.[7][8]

Design and Synthesis Strategy

The design of 1-benzylpyrrole-2-carboxamide derivatives often employs a structure-guided approach, utilizing the known crystal structure of MmpL3.[7] A common strategy involves a pharmacophore model that typically consists of a hydrogen bond acceptor, a hydrophobic feature, and an aromatic ring.[7] In the 1-benzylpyrrole-2-carboxamide scaffold, the pyrrole-2-carboxamide core acts as a central connecting unit. Structure-activity relationship (SAR) studies have revealed that modifications at several positions can significantly impact the anti-tubercular activity.[7][8]

Key SAR insights include:

• Substituents on the pyrrole ring: Attaching phenyl or pyridyl groups with electron-withdrawing substituents can enhance activity.[7][8]

• Substituents on the carboxamide: Bulky substituents on the carboxamide nitrogen generally lead to improved potency.[7]

• The benzyl group: The benzyl moiety at the 1-position of the pyrrole ring contributes to the overall lipophilicity and binding interactions within the MmpL3 pocket.

The general synthetic route for these compounds is adaptable, allowing for the exploration of a wide range of substituents to optimize potency, selectivity, and pharmacokinetic properties.

Experimental Evaluation of 1-Benzylpyrrole-2-carboxamide Derivatives

A rigorous and systematic evaluation of novel compounds is critical in the drug discovery pipeline. This section provides detailed protocols for the key in vitro assays used to characterize 1-benzylpyrrole-2-carboxamide MmpL3 inhibitors.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. The Resazurin Microtiter Assay (REMA) is a commonly used colorimetric method for determining the MIC of compounds against M. tuberculosis.[9]

Experimental Protocol: Resazurin Microtiter Assay (REMA)

• Preparation of M. tuberculosis Culture: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80 to the mid-logarithmic phase.[9]

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in a 96-well microtiter plate using 7H9 broth.

• Inoculation: Dilute the bacterial culture to a final concentration of approximately 5 x 10^5 CFU/mL and add to each well.[10]

• Incubation: Seal the plates and incubate at 37°C for 5-7 days.[9]

• Resazurin Addition: Add a sterile solution of resazurin (0.01% w/v) to each well.[9]

• Result Interpretation: Incubate for an additional 16-24 hours. A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. The MIC is the lowest compound concentration that prevents this color change.[9]

Cytotoxicity Assessment

It is crucial to assess the toxicity of potential drug candidates against mammalian cells to ensure a favorable therapeutic window. The MTT assay is a standard colorimetric assay for evaluating cell metabolic activity, which serves as an indicator of cell viability.[10]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed a mammalian cell line (e.g., Vero or HepG2) in a 96-well plate and allow the cells to adhere overnight.[9]

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 24-48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan.[10]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) from the dose-response curve.

Target Engagement: Mycolic Acid Biosynthesis Assay

To confirm that the 1-benzylpyrrole-2-carboxamide derivatives indeed target MmpL3, a metabolic labeling assay using a radiolabeled precursor of mycolic acids, such as [14C]acetic acid, can be performed.[6][7] Inhibition of MmpL3 will lead to an accumulation of TMM.

Experimental Protocol: [14C]Acetate Metabolic Labeling Assay

• Metabolic Labeling: Grow M. tuberculosis cultures in the presence of [14C]acetic acid.[6]

• Inhibitor Treatment: Treat the cultures with the test compound at a concentration above its MIC.

• Lipid Extraction: After a defined incubation period, extract the total lipids from the mycobacterial cells.

• Thin-Layer Chromatography (TLC): Separate the extracted lipids using two-dimensional thin-layer chromatography (2D-TLC).[11]

• Analysis: Visualize the radiolabeled lipids by autoradiography. An accumulation of TMM in the treated samples compared to the untreated control confirms the inhibition of MmpL3-mediated transport.[11]

Data Presentation and Interpretation

The data generated from the experimental evaluations should be presented in a clear and concise manner to facilitate interpretation and comparison of different compounds.

Table 1: In Vitro Activity and Cytotoxicity of Representative Pyrrole-2-carboxamide Derivatives

Compound	MIC against Mtb H37Rv (µg/mL)	CC50 against Vero cells (µg/mL)	Selectivity Index (SI = CC50/MIC)
Compound X	<0.016	>64	>4000
Compound Y	0.03	>64	>2133
Isoniazid	0.05	>100	>2000

Data presented in this table is illustrative and based on reported values for similar compounds.[7][8]

A high selectivity index is desirable, indicating that the compound is significantly more toxic to the bacteria than to mammalian cells.

Visualizing Key Concepts and Workflows

Diagrams are powerful tools for illustrating complex biological pathways and experimental procedures.

Caption: Mechanism of MmpL3 inhibition by 1-benzylpyrrole-2-carboxamide.

Caption: Workflow for the Resazurin Microtiter Assay (REMA).

Conclusion and Future Perspectives

The 1-benzylpyrrole-2-carboxamide scaffold represents a promising class of MmpL3 inhibitors with potent activity against M. tuberculosis, including drug-resistant strains.[7] The favorable in vitro activity and low cytotoxicity of optimized compounds highlight their potential for further development.[8] Future work should focus on comprehensive preclinical evaluation, including in vivo efficacy studies in animal models of tuberculosis, detailed pharmacokinetic and pharmacodynamic profiling, and assessment of the potential for resistance development. The continued exploration of this and other MmpL3 inhibitor scaffolds is a critical component of the global effort to develop new and effective treatments for tuberculosis.

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An In-depth Technical Guide to the Binding Affinity of Pyrrole-2-Carboxamide Analogs to DNA Gyrase

Abstract

This technical guide provides a comprehensive exploration of the binding affinity of pyrrole-2-carboxamide analogs for bacterial DNA gyrase, a validated and critical target for the development of novel antibacterial agents. The document delves into the molecular interactions governing this binding, outlines detailed methodologies for its characterization, and presents a curated summary of structure-activity relationship data. It is intended for researchers, scientists, and drug development professionals engaged in the discovery and optimization of new antibacterial therapies. This guide emphasizes the causality behind experimental choices and provides self-validating protocols to ensure scientific integrity and reproducibility.

Introduction: DNA Gyrase as a Prime Antibacterial Target

Bacterial DNA gyrase is a type II topoisomerase that is essential for bacterial survival.[1] It introduces negative supercoils into DNA, a process crucial for DNA replication, transcription, and recombination.[1] The enzyme is a heterotetramer composed of two GyrA and two GyrB subunits (A2B2).[1] The GyrA subunit is responsible for the DNA cleavage and reunion, while the GyrB subunit harbors the ATP-binding site that powers the enzyme's supercoiling activity.[2] The absence of a homologous enzyme in humans makes DNA gyrase an attractive target for the development of selective antibacterial drugs.[2]

The pyrrole-2-carboxamide scaffold has emerged as a promising chemotype for the development of DNA gyrase inhibitors.[3] These compounds act as ATP-competitive inhibitors by binding to the ATPase active site on the GyrB subunit, thereby preventing the conformational changes required for DNA supercoiling and leading to bacterial cell death.[3][4] This guide will focus on the detailed characterization of the binding affinity of this important class of inhibitors.

The Pyrrole-2-Carboxamide Scaffold: Mechanism of Action and Binding Mode

The pyrrolamides were identified as a novel class of DNA gyrase inhibitors through fragment-based lead generation (FBLG) using nuclear magnetic resonance (NMR) screening.[3] This approach identified a pyrrole hit with a binding constant in the millimolar range, which was subsequently optimized to yield potent inhibitors with micromolar to nanomolar activity.[3][5]

The binding of pyrrole-2-carboxamide analogs to the GyrB ATP pocket is characterized by a network of specific molecular interactions. A high-resolution crystal structure of a 4,5-dibromo-1H-pyrrole-2-carboxamide derivative in complex with E. coli DNA gyrase B (PDB ID: 4ZVI) provides critical insights into this binding mode.[6][7] The pyrrole-2-carboxamide moiety is deeply buried in a hydrophobic pocket and forms key hydrogen bonds with the highly conserved Asp73 residue and a structurally conserved water molecule.[8] The amide NH of the pyrrolamide is also crucial for indirect interactions with Asn46 via a water molecule.[7]

Key interactions of the pyrrole-2-carboxamide scaffold in the GyrB ATP-binding site.

Methodologies for Characterizing Binding Affinity

A multi-faceted approach employing a combination of biochemical and biophysical assays is essential for a comprehensive understanding of the binding affinity of pyrrole-2-carboxamide analogs to DNA gyrase.

DNA Gyrase Supercoiling Assay (Biochemical)

This assay provides a functional measure of the overall inhibitory activity of the compounds on the DNA gyrase holoenzyme.

Principle: The assay measures the conversion of relaxed circular plasmid DNA to its supercoiled form by DNA gyrase in the presence of ATP. Inhibitors of the enzyme prevent this supercoiling, and the different DNA topoisomers (relaxed, supercoiled, and intermediate) can be separated and visualized by agarose gel electrophoresis.

Detailed Protocol:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% (w/v) glycerol, and 0.1 mg/mL BSA.

• Compound Addition: Add the pyrrole-2-carboxamide analog (typically dissolved in DMSO) to the reaction mixture at various concentrations. Include a DMSO-only control.

• Enzyme and DNA Addition: Add 1 unit of E. coli DNA gyrase and 0.5 µg of relaxed pBR322 plasmid DNA. The final reaction volume is typically 30 µL.

• Incubation: Incubate the reaction at 37°C for 1 hour.

• Reaction Termination: Stop the reaction by adding 6 µL of 6x Stop Buffer (containing 30% glycerol, 0.75% SDS, and 0.09% bromophenol blue).

• Electrophoresis: Load the samples onto a 1% agarose gel in 1x TAE buffer. Run the gel at 80V for 2-3 hours.

• Visualization: Stain the gel with ethidium bromide (0.5 µg/mL) for 30 minutes, destain in water, and visualize the DNA bands under UV light.

• Data Analysis: Quantify the intensity of the supercoiled and relaxed DNA bands. The IC50 value, the concentration of inhibitor required to reduce the supercoiling activity by 50%, can then be calculated.

Workflow for the DNA gyrase supercoiling assay.

Gyrase ATPase Assay (Biochemical)

This assay specifically measures the inhibition of the ATPase activity of the GyrB subunit.

Principle: The hydrolysis of ATP by DNA gyrase produces ADP and inorganic phosphate (Pi). The amount of Pi generated can be quantified using a malachite green-based colorimetric assay. A decrease in Pi production in the presence of an inhibitor indicates ATPase inhibition.[3]

Detailed Protocol:

• Reaction Setup: The assay is typically performed in a 96-well plate format. The reaction buffer contains 50 mM HEPES (pH 7.5), 150 mM potassium acetate, 5 mM magnesium acetate, 4% glycerol, and 2 mM DTT.

• Compound and Enzyme Addition: Add varying concentrations of the pyrrole-2-carboxamide inhibitor and a fixed concentration of E. coli DNA gyrase to the wells.

• Initiation of Reaction: Start the reaction by adding ATP to a final concentration of 1 mM.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection: Terminate the reaction and detect the generated phosphate by adding a malachite green/ammonium molybdate colorimetric reagent.

• Measurement: Measure the absorbance at a wavelength of 620-650 nm using a plate reader.

• Data Analysis: Construct a dose-response curve and calculate the IC50 value for ATPase inhibition.

Surface Plasmon Resonance (SPR) (Biophysical)

SPR provides real-time, label-free analysis of the kinetics and affinity of the interaction between the pyrrole-2-carboxamide analogs and the GyrB subunit.[6]

Principle: SPR measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte (the pyrrole-2-carboxamide analog) to an immobilized ligand (the GyrB protein). This allows for the determination of association (ka) and dissociation (kd) rate constants, from which the equilibrium dissociation constant (KD) can be calculated.

Detailed Protocol:

• Protein Immobilization: Covalently immobilize the N-terminal domain of E. coli or M. tuberculosis GyrB onto a CM5 sensor chip via amine coupling.[4]

• Analyte Preparation: Prepare a series of concentrations of the pyrrole-2-carboxamide analog in a suitable running buffer (e.g., HBS-EP buffer: 0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20).

• Binding Analysis: Inject the different concentrations of the analog over the sensor chip surface at a constant flow rate. Monitor the change in response units (RU) over time to obtain sensorgrams for the association and dissociation phases.

• Regeneration: After each binding cycle, regenerate the sensor surface using a short pulse of a low pH buffer (e.g., glycine-HCl pH 2.5) to remove the bound analog.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (ka, kd) and the affinity (KD).

Isothermal Titration Calorimetry (ITC) (Biophysical)

ITC is the gold standard for measuring the thermodynamics of binding interactions, providing a complete thermodynamic profile of the pyrrole-2-carboxamide-GyrB interaction in a single experiment.[9]

Principle: ITC directly measures the heat released or absorbed during the binding of a ligand (the pyrrole-2-carboxamide analog) to a macromolecule (the GyrB protein). This allows for the determination of the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Detailed Protocol:

• Sample Preparation: Prepare solutions of the GyrB protein and the pyrrole-2-carboxamide analog in the same, extensively dialyzed buffer to minimize heats of dilution. Degas both solutions prior to the experiment.

• Instrument Setup: Load the GyrB protein solution into the sample cell of the calorimeter and the pyrrole-2-carboxamide analog solution into the injection syringe.

• Titration: Perform a series of small, sequential injections of the analog into the protein solution while maintaining a constant temperature.

• Heat Measurement: The instrument measures the heat change associated with each injection.

• Data Analysis: Integrate the heat pulses and plot them against the molar ratio of the analog to the protein. Fit the resulting binding isotherm to a suitable binding model to determine the thermodynamic parameters (KD, n, ΔH, and ΔS).

Workflow for Isothermal Titration Calorimetry.

Structure-Activity Relationship (SAR) and Quantitative Data

The binding affinity of pyrrole-2-carboxamide analogs is highly dependent on the nature and position of substituents on the pyrrole and phenyl rings. The following table summarizes the inhibitory activity of a selection of N-phenyl-4,5-dibromopyrrolamide analogs against E. coli DNA gyrase.

Compound ID	R Group on Phenyl Ring	E. coli DNA Gyrase IC50 (µM)	Reference
1	4-((Carboxymethyl)carbamoyl)	0.45	[6]
2	4-(1H-Tetrazol-5-yl)	1.2	[7]
3	4-(2-Amino-2-oxoethyl)	2.5	[7]
4	4-Carboxy	0.8	[7]
5	3-Carboxy	1.5	[7]
6	4-((Methylsulfonyl)carbamoyl)	>50	[7]
7	4-Nitro	12	[7]
8	4-Amino	3.5	[7]

This table is a representative summary and not an exhaustive list.

The data clearly indicate that acidic groups at the 4-position of the phenyl ring, such as carboxymethylcarbamoyl and carboxy groups, are well-tolerated and can lead to potent inhibition. In contrast, bulky or basic substituents can be detrimental to activity.

Conclusion and Future Perspectives

The pyrrole-2-carboxamide scaffold represents a highly promising starting point for the development of novel DNA gyrase inhibitors. The detailed understanding of their binding mode, facilitated by X-ray crystallography, provides a solid foundation for structure-based drug design. The combination of biochemical and biophysical assays outlined in this guide allows for a thorough characterization of the binding affinity and thermodynamics of these analogs, enabling the rational optimization of their potency and drug-like properties. Future efforts in this area will likely focus on enhancing the antibacterial spectrum of these compounds, particularly against Gram-negative pathogens, and further improving their pharmacokinetic profiles to yield clinically viable drug candidates.

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The Versatile Scaffold: A Technical Guide to the Bioactivity of 1-Substituted Pyrrole-2-Carboxamides

For Researchers, Scientists, and Drug Development Professionals

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of pharmacological activities.[1][2][3][4] Among the vast landscape of pyrrole derivatives, 1-substituted pyrrole-2-carboxamides have emerged as a particularly promising class of compounds, demonstrating significant potential in the development of novel therapeutic agents. Their structural versatility allows for fine-tuning of physicochemical properties and biological activities, leading to the discovery of potent antimicrobial, antiviral, and anticancer agents.[2][5][6][7] This in-depth technical guide provides a comprehensive overview of the bioactivity of 1-substituted pyrrole-2-carboxamides, focusing on their structure-activity relationships (SAR), mechanisms of action, and the experimental methodologies employed in their evaluation.

The Architectural Blueprint: Synthesis of 1-Substituted Pyrrole-2-Carboxamides

The synthesis of 1-substituted pyrrole-2-carboxamides is typically achieved through a convergent approach, allowing for the introduction of diverse substituents at both the N1 position of the pyrrole ring and the carboxamide nitrogen. A common and effective strategy involves the initial N-alkylation or N-arylation of a suitable pyrrole-2-carboxylate ester, followed by hydrolysis of the ester to the corresponding carboxylic acid. The final step is an amide coupling reaction between the pyrrole-2-carboxylic acid and a primary or secondary amine.[2] This modular approach is highly amenable to the creation of compound libraries for screening purposes.

Experimental Protocol: A Generalized Synthesis of 1-Substituted Pyrrole-2-Carboxamides

Step 1: N-Substitution of Pyrrole-2-Carboxylate

• To a solution of ethyl 1H-pyrrole-2-carboxylate in a suitable aprotic solvent (e.g., dimethylformamide), add a base such as cesium carbonate or sodium hydride.

• Stir the mixture at room temperature for a predetermined time to facilitate the deprotonation of the pyrrole nitrogen.

• Add the desired alkyl or benzyl halide (e.g., 4-chlorobenzyl chloride) to the reaction mixture.

• Allow the reaction to proceed at room temperature or with gentle heating until completion, monitored by thin-layer chromatography.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purify the resulting N-substituted pyrrole-2-carboxylate by column chromatography.

Step 2: Hydrolysis to the Carboxylic Acid

• Dissolve the N-substituted pyrrole-2-carboxylate in a mixture of an organic solvent (e.g., tetrahydrofuran or methanol) and an aqueous solution of a base (e.g., lithium hydroxide or sodium hydroxide).

• Stir the reaction mixture at room temperature or with heating until the ester is completely hydrolyzed.

• Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the carboxylic acid.

• Collect the solid by filtration and dry under vacuum.

Step 3: Amide Coupling

• To a solution of the N-substituted pyrrole-2-carboxylic acid in an appropriate solvent (e.g., dichloromethane or dimethylformamide), add a coupling agent (e.g., HATU, HBTU, or EDC) and a base (e.g., diisopropylethylamine).

• Stir the mixture for a short period to activate the carboxylic acid.

• Add the desired primary or secondary amine to the reaction mixture.

• Allow the reaction to proceed at room temperature until completion.

• Purify the final 1-substituted pyrrole-2-carboxamide product by column chromatography or recrystallization.

Caption: Generalized synthetic workflow for 1-substituted pyrrole-2-carboxamides.

A Broad Spectrum of Activity: Antimicrobial Properties

1-Substituted pyrrole-2-carboxamides have demonstrated significant activity against a range of bacterial pathogens, including drug-resistant strains.[1][2] The modular nature of their synthesis allows for systematic exploration of the structure-activity relationship, leading to the identification of key structural features that govern their antibacterial potency.

Structure-Activity Relationship (SAR) in Antibacterial Activity

Several studies have elucidated the SAR of this class of compounds. For instance, in a series of 1-(4-chlorobenzyl)-1H-pyrrole-2-carboxamides, the nature of the substituent on the carboxamide nitrogen was found to be crucial for activity.[1]

• N-Substituent: Compounds with bulky and lipophilic groups at the carboxamide nitrogen generally exhibit enhanced antibacterial activity.[8][9]

• Pyrrole Ring Substitution: The presence of electron-withdrawing groups on the pyrrole ring can also influence activity.[8] For example, attaching phenyl and pyridyl groups with electron-withdrawing substituents to the pyrrole ring has been shown to improve anti-tuberculosis activity.[10][11]

• Hydrogen Bonding: The hydrogens on the pyrrole and carboxamide moieties are often crucial for potency, likely due to their involvement in hydrogen bonding interactions with the target enzyme.[8][9]

Compound ID	R1 (N1-substituent)	R2 (Carboxamide N-substituent)	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. P. aeruginosa	Reference
5c	4-chlorobenzyl	1-(2-methoxyphenyl)propan-2-yl	6.05	6.05	[2]
4a	4-chlorobenzyl	4-methoxybenzyl	-	-	[12]
4b	4-chlorobenzyl	4-iodobenzyl	-	-	[12]

Table 1: Antibacterial activity of selected 1-substituted pyrrole-2-carboxamides.

Mechanism of Action: Targeting Essential Bacterial Processes

The antibacterial mechanism of action for several pyrrole-2-carboxamide derivatives involves the inhibition of essential bacterial enzymes. Some compounds have been shown to inhibit bacterial DNA gyrase and topoisomerase IV, which are critical for DNA replication, repair, and recombination.[1] This dual-targeting ability can be advantageous in overcoming resistance.

A Promising Frontier: Antitubercular Activity

A significant area of research for 1-substituted pyrrole-2-carboxamides is their potent activity against Mycobacterium tuberculosis, the causative agent of tuberculosis.[5][8][10][11] Several derivatives have shown excellent in vitro activity against both drug-sensitive and drug-resistant strains.

MmpL3 Inhibition: A Key to Antitubercular Efficacy

A primary target for many antitubercular pyrrole-2-carboxamides is the Mycobacterial Membrane Protein Large 3 (MmpL3).[5][8][10] MmpL3 is an essential transporter responsible for shuttling mycolic acid precursors across the mycobacterial inner membrane, a critical step in the biosynthesis of the unique mycobacterial cell wall.[5][8] Inhibition of MmpL3 disrupts cell wall formation, leading to bacterial death.[5]

The design of MmpL3 inhibitors often involves a structure-guided approach based on the crystal structure of the protein.[8][10][11] SAR studies have revealed that:

• Bulky Carboxamide Substituents: Large, bulky groups on the carboxamide, such as an adamantyl group, significantly enhance anti-TB activity.[8]

• Pyrrole Ring Substituents: Phenyl and pyridyl groups with electron-withdrawing substituents attached to the pyrrole ring also contribute to improved potency.[8][10][11]

One notable compound, 32 , displayed excellent activity against drug-resistant tuberculosis, good microsomal stability, and favorable in vivo efficacy.[8][11]

Caption: General workflow for the discovery of bioactive pyrrole-2-carboxamides.

Conclusion

The 1-substituted pyrrole-2-carboxamide scaffold represents a highly versatile and promising platform for the discovery of new therapeutic agents. The ease of their synthesis allows for extensive structural modifications, enabling the fine-tuning of their biological activity against a wide range of targets. Significant progress has been made in understanding the structure-activity relationships and mechanisms of action of these compounds, particularly in the context of antimicrobial and antitubercular drug discovery. The emerging data on their antiviral and anticancer potential further underscore the importance of continued research into this fascinating class of molecules. As our understanding of the intricate interplay between chemical structure and biological function deepens, 1-substituted pyrrole-2-carboxamides are poised to make a significant impact on the future of medicine.

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Protocols & Analytical Methods

Crystallization methods for 1-Benzylpyrrole-2-carboxamide X-ray analysis

Application Note: High-Quality Crystallization of 1-Benzylpyrrole-2-carboxamide for X-ray Diffraction

Executive Summary & Chemical Context

This guide details the isolation of single crystals of 1-Benzylpyrrole-2-carboxamide suitable for Single Crystal X-ray Diffraction (SC-XRD). The target compound features a pyrrole core functionalized with a hydrophobic benzyl group at the N1 position and a polar carboxamide moiety at the C2 position.

Mechanistic Insight: The crystallization of pyrrole-2-carboxamides is thermodynamically driven by the formation of intermolecular hydrogen bond networks . The primary synthon is typically a centrosymmetric dimer (or catemer chain) formed via

interactions (often the graph set motif). The benzyl group introduces steric bulk and stacking potential, which can complicate packing if the solvent evaporation rate is too rapid, leading to amorphous precipitation or "oiling out."

Key Physical Properties:

• Molecular Formula:

• Primary Interaction: Amide-Amide Hydrogen Bonding (Donor/Acceptor).

• Secondary Interaction:

  stacking (Benzyl/Pyrrole rings).

• Solubility Profile: Soluble in alcohols (MeOH, EtOH), DCM, and DMSO; Insoluble in Hexane, Water.

Pre-Crystallization Characterization

Before attempting crystal growth, verify the purity and solubility profile. Impurities (>1%) often poison the crystal lattice, preventing nucleation.

Table 1: Solubility Screening Matrix

Solvent	Solubility @ 25°C	Boiling Point	Suitability	Role in Protocol
Ethanol (EtOH)	High	78°C	Excellent	Primary Solvent (Evaporation)
Methanol (MeOH)	High	65°C	Good	Alternative Primary
Dichloromethane (DCM)	Very High	39.6°C	Moderate	Good for Layering (Bottom)
Acetonitrile (MeCN)	Moderate	82°C	Good	Alternative Primary
n-Hexane	Insoluble	68°C	Anti-Solvent	Precipitant (Diffusion)
Water	Insoluble	100°C	Poor	Avoid (unless trace for hydration)

Primary Protocol: Slow Evaporation (The "Gold Standard")

Based on structural analogs (e.g., 1-Benzyl-N-methyl-1H-pyrrole-2-carboxamide), slow evaporation from ethanol is the most reliable method for generating diffraction-quality blocks.

Experimental Workflow:

• Preparation: Weigh 20–30 mg of 1-Benzylpyrrole-2-carboxamide into a clean 4 mL glass vial.

• Dissolution: Add absolute Ethanol dropwise (approx. 1–2 mL) with gentle swirling until the solid is just dissolved.

  • Scientist's Note: Do not saturate the solution to the limit; a near-saturated solution (approx. 80% saturation) prevents rapid crashing out.

• Filtration (Critical): Pass the solution through a 0.45 µm PTFE syringe filter into a fresh, dust-free vial. This removes micro-particulates that cause excessive nucleation (yielding showers of microcrystals).

• Vessel Setup: Cover the vial with Parafilm. Pierce 3–5 small holes in the Parafilm using a 21G needle.

  • Control: Fewer holes = slower evaporation = higher quality crystals.

• Incubation: Place the vial in a vibration-free environment at constant temperature (20–25°C).

  • Duration: 3–7 days.

• Harvesting: Monitor for the appearance of colorless prisms or blocks. Harvest while some solvent remains to prevent crystal surface desolvation.

Secondary Protocol: Vapor Diffusion (Sitting Drop)

If slow evaporation yields oils or microcrystals, use vapor diffusion to strictly control the supersaturation rate.

Experimental Workflow:

• Inner Solution: Dissolve 10 mg of compound in 0.5 mL of DCM or Chloroform. Place this in a small inner vial (insert).

• Outer Solvent: Place 2–3 mL of n-Pentane or n-Hexane (Anti-solvent) in a larger outer vial.

• Assembly: Place the open inner vial carefully inside the outer vial. Cap the outer vial tightly.

• Mechanism: The volatile anti-solvent (Pentane) diffuses into the solution (DCM), slowly lowering the solubility of the compound and driving ordered lattice formation.

• Timeline: Crystals typically appear within 2–5 days at the interface or on the walls.

Visualization of Crystallization Logic

The following diagram illustrates the decision matrix and mechanistic pathways for crystallizing this specific amide.

Caption: Decision matrix for crystallizing 1-Benzylpyrrole-2-carboxamide, highlighting the transition from solubility screening to lattice formation via hydrogen-bond driven dimerization.

Troubleshooting & Handling

Issue: "Oiling Out" (Liquid Phase Separation)

• Cause: The hydrophobic benzyl group causes the compound to aggregate as an amorphous oil before organizing into a lattice, especially if the solvent is too polar or evaporation is too fast.

• Solution:

  • Lower Temperature: Conduct the crystallization at 4°C. Lower thermal energy stabilizes the lattice energy over the amorphous state.

  • Change Solvent: Switch from Ethanol to Acetonitrile . The dipole moment of MeCN often favors better stacking of aromatic systems.

Issue: Twinning

• Cause: Rapid nucleation or physical disturbance.

• Solution: Re-dissolve and repeat the protocol with half the number of holes in the Parafilm (slower rate).

Crystal Mounting:

• Pyrrole-carboxamide crystals can be brittle. Use perfluoropolyether oil (e.g., Fomblin or Paratone) to coat the crystal immediately upon removal from mother liquor.

• Flash cool to 100K immediately to prevent lattice degradation and reduce thermal motion of the benzyl group.

References

• Li, X., et al. (2010). "1-Benzyl-N-methyl-1H-pyrrole-2-carboxamide." Acta Crystallographica Section E: Structure Reports Online, 66(8), o2051.[1]

  • Relevance: Establishes the efficacy of slow evaporation from ethanol for this specific chemical class.

• Gusiev, A., et al. (2006). "Heteronuclear Intermolecular Resonance-Assisted Hydrogen Bonds. The Structure of Pyrrole-2-Carboxamide." The Journal of Physical Chemistry B, 110(12), 5875–5882.

  • Relevance: details the fundamental hydrogen-bonding motifs (dimers) that drive the crystallization of these molecules.[2]

• Nayab, S., et al. (2011).[3] "(2R)-N-(2-Benzoylphenyl)-1-benzylpyrrolidine-2-carboxamide." Acta Crystallographica Section E, 67, o2478.[3]

  • Relevance: Demonstrates crystallization of the benzyl-substituted scaffold.

Sources

• 1. 1-Benzyl-N-methyl-1H-pyrrole-2-carboxamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Minimizing side reactions in pyrrole N-alkylation protocols

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Minimizing Side Reactions in Pyrrole N-Alkylation Last Updated: February 26, 2026

Core Directive & Scope

Welcome to the Pyrrole Chemistry Support Center. N-alkylation of pyrrole is deceptively simple on paper but notoriously difficult in practice. The pyrrole nitrogen is non-basic (

) and part of the aromatic sextet, making it a poor nucleophile compared to standard amines.

The Primary Challenge: The pyrrolyl anion is an ambident nucleophile . It can react at the Nitrogen (N1) or the Carbon (C2/C3).

• N-Alkylation (Desired): Requires "hard-hard" electrostatic interactions and dissociated ion pairs.

• C-Alkylation (Side Reaction): Favored by "soft-soft" orbital interactions and tight ion pairs.

• Polymerization (Side Reaction): Caused by acid catalysis or oxidation (the "Red/Black Tar" phenomenon).

This guide provides the causality-based protocols required to force the reaction toward N1-substitution and suppress oligomerization.

Mechanism & Regioselectivity (The "Why")

To stop C-alkylation, you must understand the Ion-Pair Dissociation Theory .

The regioselectivity depends on the nature of the cation (

) and the solvent. The pyrrolyl anion exists in equilibrium between a Tight Ion Pair (favors C-alkylation) and a Solvent-Separated Ion Pair (favors N-alkylation).

Visualizing the Pathway

Figure 1: The Ion-Pair Mechanism. To maximize N-alkylation, you must drive the equilibrium toward the Solvent-Separated Pair (Green Pathway).

Critical Variables & Troubleshooting

Variable 1: The Base (Hard vs. Soft)

• Rule: Use alkali metal bases with larger cations (

  ) to encourage dissociation.

• Avoid: Grignard reagents (

  ) or Lithium bases in non-polar solvents, as these form tight chelates that block the nitrogen and direct alkylation to the C2 position [1].

Variable 2: The Solvent

• Best Choice: DMSO or DMF .[1] These dipolar aprotic solvents solvate the cation (

  ), leaving the pyrrolyl anion ( ) "naked" and highly reactive toward N-attack.

• The "Pappalardo" Effect: The use of KOH in DMSO is a specific, high-yield protocol because DMSO specifically solvates

  , essentially eliminating C-alkylation [2].

Variable 3: Polymerization (The "Black Tar")

Pyrroles are acid-sensitive. Even trace acid (HCl/HBr) generated during the reaction or present in the alkyl halide will catalyze the formation of polypyrrole (pyrrole red/black).

Prevention Checklist:

• Scrub Alkyl Halides: Pass your alkyl halide through a small plug of basic alumina before use to remove acid stabilizers.

• Inert Atmosphere: Oxygen can promote radical polymerization. Always run under

  or .

• Temperature: Keep temperature

  unless necessary. High heat promotes thermodynamic C-alkylation and polymerization.

Validated Experimental Protocols

Protocol A: The "Gold Standard" (NaH / DMF)

Use this for valuable substrates or when water sensitivity is paramount.

• Setup: Flame-dried flask,

  atmosphere.

• Deprotonation: Suspend NaH (60% in oil, 1.2 equiv) in anhydrous DMF (0.5 M) . Cool to

  .

• Addition: Add pyrrole (1.0 equiv) dropwise. Stir at

  for 30 mins until evolution ceases.

  • Checkpoint: The solution should turn slightly yellow/orange (formation of the anion).

• Alkylation: Add the alkyl halide (1.2 equiv) dropwise.

• Reaction: Allow to warm to RT. Stir 1–3 hours.

• Quench: Pour carefully into ice water. Extract with EtOAc.[2]

Protocol B: The "Pappalardo" Method (KOH / DMSO)

Use this for scale-up, ease of use, and maximum N-selectivity [2].

• Setup: Standard round-bottom flask (no strict drying required, but recommended).

• Reagents: Dissolve pulverized KOH (4.0 equiv) in DMSO .

  • Note: The reaction is heterogeneous.[3] High surface area KOH is critical.

• Addition: Add pyrrole (1.0 equiv) and alkyl halide (1.5 equiv) simultaneously or sequentially.

• Reaction: Stir at RT for 45–60 mins.

  • Why it works: DMSO complexes the

    so strongly that the is extremely nucleophilic.

• Workup: Pour into water (exothermic!). Extract with ether/DCM.

Protocol C: Phase Transfer Catalysis (Green/Mild)

Use this for acid-sensitive substrates or to avoid DMF removal issues [3].

• Solvent: Toluene or DCM (Organic phase) + 50% NaOH (Aqueous phase).

• Catalyst: TBAHS (Tetrabutylammonium hydrogen sulfate) or 18-Crown-6 (5 mol%).

• Procedure: Mix pyrrole and alkyl halide in solvent. Add catalyst.[1][3][4][5] Add NaOH solution.[4] Vigorously stir.

• Mechanism: The quaternary ammonium salt ferries the

  to the interface, deprotonating the pyrrole, which then reacts in the organic phase.

Troubleshooting Diagnostic Matrix

Symptom	Probable Cause	Corrective Action
Product is C2-alkylated	Tight Ion Pairing	Switch solvent to DMSO or DMF . Switch base from Li/Na to K/Cs . Add 18-crown-6 .
Reaction turns black/tarry	Acid-catalyzed polymerization	Pass alkyl halide through Basic Alumina . Ensure base is in excess.[3] Lower temperature.
Low Conversion (<20%)	is not forming	mismatch. Pyrrole ( 17) requires a base with (NaH, KOH) or PTC conditions. is often too weak without a catalyst.
Poly-alkylation	Excess electrophile	Pyrrole rings are electron-rich. Use exactly 1.0–1.1 equiv of alkyl halide. Add halide slowly.

Decision Tree for Optimization

Figure 2: Rapid Diagnostic Flowchart for reaction optimization.

References

• Regioselectivity Mechanisms

  • Hobbs, C. F., et al. "Alkylation of alkali metal salts of pyrrole." Journal of Organic Chemistry. The study establishes that larger alkali cations (K+)

• The KOH/DMSO (Pappalardo)

  • Pappalardo, S., et al. "One-pot synthesis of pyrroles... in the system KOH-DMSO." Journal of Chemical Research.

• Phase Transfer Catalysis (Green Chemistry)

  • Bandini, M., et al. "Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles."[6] NIH/PubMed. Demonstrates the utility of PTC for mild, enantioselective, and high-yield N-alkylation.

• Microwave & Advanced Methods

  • "Fast, Clean, and Green: Microwave-Promoted N-Alkylation of DPPs." MDPI.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nucleophilic and electrophilic cyclization of N-alkyne-substituted pyrrole derivatives: Synthesis of pyrrolopyrazinone, pyrrolotriazinone, and pyrrolooxazinone moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. (PDF) N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions [academia.edu]
• 6. researchgate.net [researchgate.net]

Overcoming steric hindrance in 1-benzyl pyrrole amide coupling

Current Status: Operational Topic: Overcoming Steric Hindrance in 1-Benzyl Pyrrole-2-Carboxylic Acid Amide Coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Phase 1: The Diagnostic — Why is this reaction failing?

You are likely experiencing low conversion, unreacted starting material, or decarboxylation. The failure stems from a convergence of electronic and steric factors specific to the N-benzyl pyrrole scaffold.

The "N-Benzyl Wall" Effect

In 1-benzyl pyrrole-2-carboxylic acid, the benzyl group at position 1 is not merely a protecting group; it is a steric blockade. The methylene linker allows the phenyl ring to rotate, effectively shielding the carbonyl carbon at position 2 from nucleophilic attack.

The Consequence: Standard coupling agents (EDC, DCC, HBTU) form an active ester that is too bulky to be approached by the amine, or the activation kinetics are so slow that the active ester decomposes before coupling occurs.

Visualizing the Steric Clash

The following diagram illustrates the mechanistic failure point and the decision logic for overcoming it.

Figure 1: Diagnostic logic flow illustrating the failure of standard reagents due to the N-benzyl steric wall and the three primary remediation pathways.

Phase 2: The Toolkit — Reagent Selection

Do not use carbodiimides (EDC/DCC) for this substrate. They are insufficient. Select from the following high-performance systems based on your specific constraints.

Reagent System	Mechanism of Action	Best Use Case	Steric Tolerance	Risk Profile
T3P (Propylphosphonic anhydride)	Forms a mixed anhydride; water-soluble byproducts drive equilibrium.	First Choice. Excellent for scale-up and preventing epimerization.[1][2]	High	Low (No explosion risk, mild conditions).[1][2][3]
Ghosez's Reagent	Converts acid to acid chloride in situ under neutral conditions.	The "Sledgehammer". Use when the amine partner is also non-nucleophilic (e.g., anilines).	Very High	Medium (Moisture sensitive; requires strict anhydrous tech).
HATU + HOAt	7-membered cyclic transition state via pyridine nitrogen (neighboring group participation).	Discovery Scale. Best for quick synthesis of small libraries.	High	Medium (Explosion risk of HOBt/HOAt analogs on large scale).

Phase 3: Optimized Protocols

These protocols are designed to be self-validating. If you do not observe the intermediate indicated, stop and check your solvent quality.

Protocol A: The T3P Method (Recommended Start)

Why this works: T3P acts as a kinetic dehydrating agent. The reaction is driven by the release of water, and the cyclic anhydride structure is less sterically demanding than a uronium salt.

• Dissolution: Dissolve 1-benzyl pyrrole-2-carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in EtOAc or 2-MeTHF (Concentration ~0.1 M).

  • Note: DCM can be used, but EtOAc facilitates workup.

• Base Addition: Add DIPEA (3.0 equiv) or N-Methylmorpholine (NMM). Cool to 0 °C.

• Activation: Add T3P (50% w/w in EtOAc, 1.5 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–12 hours.

  • Checkpoint: Monitor by TLC/LCMS. The T3P byproduct is water-soluble.[1][2][3]

• Workup: Wash with water, sat. NaHCO₃, and brine. No filtration of urea required.

Protocol B: The Ghosez's Reagent Method (For Difficult Amines)

Why this works: This generates the acid chloride neutrally. Standard acid chloride formation (SOCl₂, Oxalyl Chloride) generates HCl, which can cause decarboxylation of pyrrole-2-carboxylic acids. Ghosez’s reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) avoids this.

• Activation: Dissolve carboxylic acid (1.0 equiv) in dry DCM (0.1 M). Add Ghosez’s reagent (1.2 equiv) at 0 °C. Stir for 1–2 hours at RT.

  • Checkpoint: Take a small aliquot, quench with MeOH, and check LCMS for the methyl ester. If conversion >95%, the acid chloride is formed.

• Coupling: In a separate flask, dissolve the amine (1.2 equiv) and Pyridine or 2,6-Lutidine (2.0 equiv) in dry DCM.

• Addition: Add the activated acid chloride solution dropwise to the amine solution at 0 °C.

• Completion: Warm to RT and stir. Reaction is usually instantaneous upon addition.

Phase 4: Troubleshooting & FAQs

Q1: I see the active ester by LCMS, but it never converts to the amide.

Diagnosis: The amine cannot penetrate the steric shield of the active ester. Solution: Switch to Protocol B (Ghosez's Reagent) . The acid chloride is the smallest possible electrophile (Cl is smaller than OBt/OAt). If that fails, use microwave irradiation (100 °C, 10 min) with T3P to overcome the activation energy barrier.

Q2: My pyrrole-2-carboxylic acid is disappearing, but I'm getting "pyrrole" (decarboxylated product).

Diagnosis: Acid-catalyzed decarboxylation.[4][5] This happens if the reaction medium becomes too acidic or if thermal activation is too high in the presence of protons. Solution:

• Ensure you are using excess base (3–4 equiv).[2]

• Avoid thionyl chloride (SOCl₂). Use Ghosez's reagent for neutral activation.

• Do not heat above 40 °C unless the medium is strictly basic.

Q3: The reaction works but the yield is <30%.

Diagnosis: Likely formation of the N-acyl urea byproduct (if using EDC) or hydrolysis of the active ester. Solution: Add HOAt (1-Hydroxy-7-azabenzotriazole) as an additive. The nitrogen in the pyridine ring of HOAt hydrogen bonds with the incoming amine, guiding it to the carbonyl center (anchimeric assistance), effectively "pulling" the amine through the steric wall.

Q4: Can I use HATU?

Answer: Yes, but only with DIPEA (Diisopropylethylamine). Do not use TEA (Triethylamine). TEA can cause racemization (if the amine is chiral) and is less effective at stabilizing the HAtU intermediate. HATU is excellent but often harder to purify than T3P reactions.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2][3][6][7] Chemical Reviews, 116(19), 11754–11844. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. Link

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2][3][6][7][8][9] Tetrahedron, 61(46), 10827-10852. Link

• Ghosez, L., Haveaux, B., & Viehe, H. G. (1969). 1-Chloro-N,N,2-trimethyl-1-propenylamine: A mild reagent for the preparation of acid chlorides. Angewandte Chemie International Edition, 8(6), 454-455. Link

Sources

• 1. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 2. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chimia.ch [chimia.ch]
• 7. researchgate.net [researchgate.net]
• 8. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 9. bachem.com [bachem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of Pyrrole-2-Carboxamides and Standard Antibiotics

Introduction: The Quest for Selective Toxicity in Antibacterial Drug Discovery

In the relentless battle against infectious diseases, the discovery of novel antibacterial agents is paramount. Among the promising candidates, the pyrrole-2-carboxamide scaffold has emerged as a versatile pharmacophore, with derivatives demonstrating potent activity against a range of pathogens, including drug-resistant strains of Mycobacterium tuberculosis.[1][2] However, the efficacy of an antibacterial agent is only one side of the coin. The ultimate goal of chemotherapy is selective toxicity: maximizing harm to the pathogen while minimizing damage to the host. This necessitates a rigorous evaluation of a compound's cytotoxicity against mammalian cells.

This guide provides an in-depth, objective comparison of the cytotoxicity profiles of emerging pyrrole-2-carboxamide derivatives against those of established, standard antibiotics. We will delve into the experimental data that underpins these comparisons, explain the causality behind the chosen methodologies, and provide detailed protocols for key assays. This information is intended to equip researchers, scientists, and drug development professionals with the critical insights needed to assess the therapeutic potential and safety profiles of this promising class of compounds.

The Gatekeeper of Safety: Understanding Cytotoxicity in Preclinical Evaluation

Cytotoxicity refers to the quality of being toxic to cells. In drug discovery, in vitro cytotoxicity assays are fundamental screening tools used to predict a compound's potential for causing adverse effects in humans.[3] These assays help to establish a therapeutic window, a crucial parameter defined by the Selectivity Index (SI) . The SI is the ratio of the concentration of a compound that is toxic to mammalian cells to the concentration that is effective against the pathogen (e.g., its Minimum Inhibitory Concentration or MIC).[4] A high SI is a strong indicator of a compound's potential as a safe and effective drug.

Two of the most widely adopted methods for assessing in vitro cytotoxicity are the MTT and LDH assays, which measure cellular metabolic activity and membrane integrity, respectively.[5][6]

Cytotoxicity Profile of Pyrrole-2-Carboxamides: A Promising Outlook

Recent research into pyrrole-2-carboxamide derivatives has revealed a generally favorable cytotoxicity profile, a critical feature for their advancement as potential therapeutic agents.

A significant study focused on developing pyrrole-2-carboxamides as inhibitors of Mycobacterial Membrane Protein Large 3 (MmpL3) for treating drug-resistant tuberculosis reported highly encouraging results. The structure-activity relationship studies not only improved the anti-TB activity but also maintained low cytotoxicity. Most of the synthesized compounds in this class exhibited potent anti-TB activity with Minimum Inhibitory Concentrations (MIC) often below 0.016 µg/mL, while their cytotoxicity against mammalian cells (as measured by the half-maximal inhibitory concentration, IC50) was greater than 64 µg/mL.[2][7][8] This wide gap between the effective dose against bacteria and the toxic dose to mammalian cells suggests a very high selectivity index. For instance, compound 32 from this study not only showed excellent activity against drug-resistant tuberculosis but also demonstrated good microsomal stability and virtually no inhibition of the hERG K+ channel, further bolstering its safety profile.[7][8]

While the primary focus has been on their antibacterial properties, some pyrrole-carboxamides have also been investigated for their anticancer activities. These studies have shown that certain derivatives can induce apoptosis (programmed cell death) in cancer cells by interfering with tubulin polymerization.[9][10] This provides valuable insight into their potential interactions with eukaryotic cellular machinery, although it's important to note that the concentrations required to elicit these effects in cancer cells are typically much higher than those needed for antibacterial activity.

A Reality Check: The Cytotoxicity of Standard Antibiotics

Standard antibiotics, while indispensable in modern medicine, are not without their own cytotoxicity concerns. Their adverse effects are often dose-dependent and can vary significantly between different drug classes and even between different cell types.[11][12]

For example, aminoglycosides like gentamicin and neomycin have well-documented cytotoxic effects, particularly on kidney and inner ear cells, which is a clinical manifestation of their in vitro toxicity. Studies have shown that these antibiotics can cause a significant decrease in the viability of various mammalian cell lines, including kidney fibroblasts.[13][14] Similarly, fluoroquinolones such as ciprofloxacin have been shown to be cytotoxic at concentrations above 50 mg/L in fibroblast cell lines.[11]

The cytotoxicity of antibiotics is a critical consideration, especially when high local concentrations are required, such as in the treatment of bone and joint infections.[12]

Data-Driven Comparison: Pyrrole-2-Carboxamides vs. Standard Antibiotics

To provide a clear and objective comparison, the following table summarizes available in vitro cytotoxicity data for representative pyrrole-2-carboxamide derivatives and several standard antibiotics. It is crucial to interpret this data with the understanding that IC50 values can vary based on the specific cell line, exposure duration, and assay method used.

Compound Class	Specific Compound/Derivative	Mammalian Cell Line	Assay	IC50 (µg/mL)	Reference
Pyrrole-2-Carboxamide	MmpL3 Inhibitor Series (e.g., Cpd 32)	Not specified	Not specified	> 64	[7][8]
Pyrrole-2-Carboxamide	Fluorophenyl moiety derivatives (16-18)	Not specified	Not specified	> 64	[7]
Standard Antibiotic	Linezolid	Rat Hepatocytes	MTT	61.1 ± 6.18	[5]
Standard Antibiotic	Doxycycline	Rat Hepatocytes	MTT	> 64	[5]
Standard Antibiotic	Clindamycin	Rat Hepatocytes	MTT	45.8 ± 2.45	[5]
Standard Antibiotic	Gentamicin	Vero (Monkey Kidney)	MTT	Significant toxicity at 2000	[14]
Standard Antibiotic	Ciprofloxacin	Fibroblasts	Not specified	Toxic > 50	[11]

From the available data, many of the novel pyrrole-2-carboxamide derivatives exhibit a superior cytotoxicity profile (higher IC50 values) compared to several standard antibiotics. An IC50 value of >64 µg/mL, as seen for many pyrrole-2-carboxamides, indicates a very low potential for toxicity at therapeutically relevant concentrations. This is particularly significant when compared to the IC50 values of some established antibiotics, which fall within a range that could pose a higher risk of adverse effects.

Core Methodologies: A Guide to Cytotoxicity Assessment

The integrity of any comparative analysis rests on the validity of its underlying experimental protocols. Here, we provide detailed, step-by-step methodologies for the MTT and LDH assays, which are foundational techniques in the field of toxicology and drug discovery.

MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method for assessing cell viability by measuring the metabolic activity of cells.[3][5] The principle is based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow, water-soluble MTT to a purple, insoluble formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate mammalian cells in a 96-well plate at a predetermined optimal density (e.g., 10,000 cells/well) and incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (pyrrole-2-carboxamides and standard antibiotics) and add them to the respective wells. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Following incubation, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the viability against the compound concentration to determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Caption: Workflow for the LDH cytotoxicity assay.

Conclusion and Future Perspectives

The available data strongly suggests that the pyrrole-2-carboxamide scaffold is a highly promising platform for the development of new antibacterial agents with a favorable safety profile. Many derivatives demonstrate low cytotoxicity against mammalian cells, often superior to that of some standard antibiotics. This high selectivity index is a critical attribute that warrants their continued investigation and development.

Future research should focus on several key areas:

• Broad-Spectrum Cytotoxicity Screening: Testing lead pyrrole-2-carboxamide candidates against a wider panel of mammalian cell lines (e.g., liver, kidney, cardiac cells) to build a more comprehensive safety profile.

• In Vivo Toxicology Studies: Progressing the most promising compounds into animal models to assess their systemic toxicity and establish safe dosage ranges.

• Mechanism of Cytotoxicity: For any compounds that do show cytotoxicity, investigating the underlying mechanisms to guide future structural modifications and mitigate potential off-target effects.

By continuing to prioritize both efficacy and safety, the scientific community can unlock the full therapeutic potential of pyrrole-2-carboxamides in the fight against bacterial infections.

References

• Riss, T. L., & Moravec, R. A. (2009). Comparison of 3 cytotoxicity screening assays and their application to the selection of novel antibacterial hits. Journal of biomolecular screening, 14(2), 153–162. [Link]

• Zykova, S. S., Kiseleva, M. P., & Boychuk, S. V. (2023). Mechanisms of cytotoxic activity of pyrrole-carboxamides against multidrug-resistant tumor cell sublines. Advances in Molecular Oncology, 10(3), 54-61. [Link]

• Wang, B., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry, 65(16), 11216-11236. [Link]

• Pirvu, L., et al. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. International Journal of Molecular Sciences, 25(23), 12873. [Link]

• Zykova, S. S., Kiseleva, M. P., & Boychuk, S. V. (2023). Mechanisms of cytotoxic activity of pyrrole-carboxamides against multidrug-resistant tumor cell sublines. ResearchGate. [Link]

• Wang, B., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. ACS Publications. [Link]

• Capcarova, M., et al. (2010). Cytotoxic effect of aminoglycoside antibiotics on the mammalian cell lines. ResearchGate. [Link]

• Wang, B., et al. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. PubMed. [Link]

• Kumar, A., et al. (2017). Design and Synthesis of Diverse Pyrrole-2-carboxamide Derivatives as a Potent Antibacterial Agents. ResearchGate. [Link]

• Chen, H., et al. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. Molecules, 28(6), 2603. [Link]

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A Comparative Guide to the Elemental Analysis and Purity Verification of 1-Benzylpyrrole-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the absolute purity and verified elemental composition of a compound are paramount.[1][2][3] For a molecule like 1-Benzylpyrrole-2-carboxamide, which holds potential as a building block in medicinal chemistry, ensuring its structural integrity and purity is a critical first step.[4][5] This guide provides an in-depth comparison of analytical techniques to ascertain the elemental composition and purity of 1-Benzylpyrrole-2-carboxamide, offering insights into the causality behind experimental choices and presenting a framework for a self-validating analytical system.

The Compound: 1-Benzylpyrrole-2-carboxamide

1-Benzylpyrrole-2-carboxamide (C₁₂H₁₂N₂O) is an organic compound with a molecular weight of 200.24 g/mol . Its structure consists of a pyrrole ring substituted with a benzyl group at the nitrogen atom and a carboxamide group at the 2-position. The theoretical elemental composition is a crucial benchmark against which all experimental results will be compared.

Theoretical Elemental Composition:

• Carbon (C): 71.98%

• Hydrogen (H): 6.04%

• Nitrogen (N): 13.99%

• Oxygen (O): 7.99%

Part 1: Elemental Analysis — A Foundational Verification

Elemental analysis is a cornerstone of chemical characterization, providing quantitative data on the elemental makeup of a sample.[6][7][8] For organic compounds like 1-Benzylpyrrole-2-carboxamide, combustion analysis is the gold standard.[6][9]

Combustion Analysis

Principle: This technique involves the complete combustion of a sample in a high-temperature, oxygen-rich environment.[6][10] The resulting gases (CO₂, H₂O, and N₂) are then separated and quantified by various detectors.[9][10][11]

Why it's the primary choice: Combustion analysis offers high precision and accuracy for determining the percentages of carbon, hydrogen, and nitrogen (CHN analysis).[9][10] This direct measurement provides a fundamental check of the compound's empirical formula.

Experimental Protocol: CHN Analysis

• Sample Preparation: Accurately weigh approximately 2-3 mg of the 1-Benzylpyrrole-2-carboxamide sample into a tin capsule.

• Instrument Setup: Calibrate the CHN analyzer using a certified standard, such as acetanilide.

• Combustion: The sample is dropped into a high-temperature furnace (typically ~900-1000°C) with a constant flow of pure oxygen.

• Gas Separation and Detection: The combustion products are passed through a series of columns to separate CO₂, H₂O, and N₂. These gases are then quantified using thermal conductivity detection (TCD).

• Data Analysis: The instrument's software calculates the percentage of each element based on the detector response and the initial sample weight.

Self-Validation: The protocol's integrity is maintained by running a known standard before and after the sample set. The results for the standard must fall within a narrow, pre-defined tolerance, ensuring the instrument is performing correctly.

Part 2: Purity Verification — A Multi-faceted Approach

While elemental analysis confirms the correct elemental ratios, it does not provide information about the presence of impurities. A combination of chromatographic and spectroscopic techniques is essential for a comprehensive purity assessment.[2][12]

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential distribution between a stationary phase (the column) and a mobile phase (the solvent).[13][14][15] For purity analysis, the area of the main peak relative to the total area of all peaks provides a quantitative measure of purity.[13]

Why it's a core technique: HPLC is highly versatile and can separate a wide range of organic molecules.[13][14] It is the most widely adopted technique for the purity determination of non-volatile and thermally labile compounds.[16]

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation: Prepare a stock solution of 1-Benzylpyrrole-2-carboxamide in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL. Prepare a working solution by diluting the stock solution to approximately 0.1 mg/mL with the mobile phase.

• HPLC System and Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Gradient: Start at 30% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 254 nm.

• Analysis: Inject 10 µL of the sample solution.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by the area normalization method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Trustworthiness through Validation: The HPLC method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, and precision.[17][18][19][20]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei.[21][22] It provides detailed information about the molecular structure and can be used for quantitative analysis (qNMR).[23][24][25]

Why it's a powerful tool: ¹H NMR is invaluable for confirming the structure of the main component and identifying impurities.[22][23] The integration of proton signals is directly proportional to the number of protons, allowing for a quantitative assessment of purity when a certified internal standard is used.[24]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Sample Preparation: Accurately weigh approximately 10 mg of 1-Benzylpyrrole-2-carboxamide and 5 mg of a certified internal standard (e.g., maleic acid) into an NMR tube. Dissolve the solids in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum on a high-resolution spectrometer (e.g., 400 MHz or higher). Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons.

• Data Analysis:

  • Identify the characteristic peaks of 1-Benzylpyrrole-2-carboxamide and the internal standard.

  • Integrate a well-resolved peak for the analyte and a peak for the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / W_analyte) * (W_std / MW_std) * Purity_std Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, W = weight, and Purity_std = purity of the standard.

Authoritative Grounding: The use of a certified internal standard provides a direct link to a primary reference material, ensuring the traceability and accuracy of the measurement.

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules.[26][27] It is a highly sensitive technique used to determine the molecular weight of a compound and can help in identifying impurities.[26][28][29]

Why it's a necessary confirmation: High-resolution mass spectrometry (HRMS) can provide the exact molecular formula of the main component and any detectable impurities, offering a high degree of confidence in their identification.[29]

Experimental Protocol: LC-MS Analysis

• Sample Infusion: Introduce the sample solution from the HPLC outlet directly into the mass spectrometer's ionization source (e.g., Electrospray Ionization - ESI).

• Mass Analysis: Acquire the mass spectrum in full scan mode over a relevant m/z range (e.g., 100-500).

• Data Analysis:

  • Confirm the presence of the molecular ion peak ([M+H]⁺ or [M+Na]⁺) corresponding to the expected molecular weight of 1-Benzylpyrrole-2-carboxamide.

  • Analyze the mass spectra of any impurity peaks detected by HPLC to aid in their identification.

Comparative Summary of Analytical Techniques

Technique	Information Provided	Strengths	Limitations	Role in Verification
Combustion Analysis	Elemental Composition (C, H, N)	High precision and accuracy for elemental ratios.[10]	Does not detect impurities with the same elemental composition.	Fundamental: Confirms the empirical formula.
HPLC	Purity, Number of Impurities	High resolving power, quantitative, ideal for non-volatile compounds.[16]	Requires reference standards for impurity identification.	Primary Purity Assessment: Quantifies the main component and detects impurities.
NMR Spectroscopy	Structural Confirmation, Purity (qNMR)	Provides detailed structural information, inherently quantitative.[24][25]	Lower sensitivity compared to MS, requires pure standards for qNMR.	Confirmatory: Verifies the structure and provides an orthogonal purity measurement.
Mass Spectrometry	Molecular Weight, Impurity Identification	High sensitivity, provides exact mass and molecular formula (HRMS).[28][29]	Not inherently quantitative without extensive calibration.	Identification: Confirms molecular weight and aids in characterizing unknown impurities.

Visualizing the Analytical Workflow

A systematic approach ensures that each analytical step builds upon the previous one, creating a self-validating system.

Caption: A logical workflow for the comprehensive analysis of 1-Benzylpyrrole-2-carboxamide.

Conclusion

The elemental analysis and purity verification of 1-Benzylpyrrole-2-carboxamide require a multi-technique approach to ensure the highest degree of confidence. Combustion analysis serves as the foundational check of the elemental formula. HPLC provides the primary, high-resolution assessment of purity, which is then orthogonally confirmed by quantitative NMR. NMR and Mass Spectrometry work in concert to provide unequivocal structural confirmation and molecular weight determination. By integrating these self-validating and complementary techniques, researchers and drug development professionals can proceed with the confidence that their starting material meets the stringent quality requirements of the pharmaceutical industry.[3]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Benzylpyrrole-2-carboxamide for Laboratory Professionals

This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Benzylpyrrole-2-carboxamide. Tailored for researchers, scientists, and drug development professionals, this document outlines procedural, step-by-step guidance to ensure safe handling and regulatory compliance. In the absence of a specific Safety Data Sheet (SDS) for 1-Benzylpyrrole-2-carboxamide, the precautionary principle dictates treating it as a hazardous chemical. The following procedures are based on the known hazards of structurally similar compounds and established best practices for chemical waste management.

Hazard Assessment and Precautionary Measures

Given the structural motifs of a benzyl group, a pyrrole ring, and a carboxamide functional group, 1-Benzylpyrrole-2-carboxamide should be handled with care. Safety Data Sheets for related compounds such as Pyrrole-2-carboxaldehyde, 2-Benzoylpyrrole, and other substituted pyrroles indicate potential for skin and eye irritation.[1][2][3][4] Therefore, it is crucial to assume similar hazards for 1-Benzylpyrrole-2-carboxamide.

Personal Protective Equipment (PPE)

Before handling 1-Benzylpyrrole-2-carboxamide for disposal, all personnel must be equipped with appropriate PPE to minimize exposure.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles.	Protects against potential splashes and airborne particles.[1][5]
Hand Protection	Nitrile or neoprene gloves (minimum 0.11 mm thickness).	Provides a barrier against skin contact.[5]
Body Protection	Laboratory coat.	Protects clothing and skin from contamination.[5]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	Minimizes inhalation of any dust or vapors.[5]

Emergency Procedures

In the event of accidental exposure, follow these immediate steps:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Seek medical attention if irritation persists.[4][5]

• Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact lenses and continue rinsing. Seek immediate medical attention.[1][4]

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If respiratory symptoms develop, seek medical attention.[1][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4][5]

Waste Characterization and Segregation: The First Step to Compliance

Proper disposal begins with accurate waste characterization. Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[6] In the absence of specific data for 1-Benzylpyrrole-2-carboxamide, it is prudent to manage it as a hazardous waste.

Waste Segregation

Proper segregation of chemical waste is paramount to prevent dangerous reactions.[7][8]

• Solid Waste: Collect solid 1-Benzylpyrrole-2-carboxamide waste, including contaminated items like weighing paper and pipette tips, in a dedicated and clearly labeled hazardous waste container.[5]

• Liquid Waste: Solutions containing 1-Benzylpyrrole-2-carboxamide should be collected in a separate, labeled, and sealed hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[5]

• Contaminated PPE: Dispose of grossly contaminated gloves, lab coats, and other disposable PPE as hazardous waste in a designated container.[5]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of 1-Benzylpyrrole-2-carboxamide.

Containerization

• Select an Appropriate Container: Use a container that is compatible with 1-Benzylpyrrole-2-carboxamide. High-density polyethylene (HDPE) or glass containers are generally suitable. Ensure the container is in good condition, with no cracks or leaks.[8][9]

• Keep Containers Closed: The waste container must be kept tightly sealed at all times, except when adding waste.[8][10] This prevents the release of vapors and potential spills.

Labeling

Accurate and thorough labeling of hazardous waste containers is a critical regulatory requirement.[9][11]

• Attach a Hazardous Waste Tag: Affix a hazardous waste tag provided by your institution's EHS department to the container as soon as the first drop of waste is added.

• Complete all Information: The label must include:

  • The full chemical name: "1-Benzylpyrrole-2-carboxamide". Avoid abbreviations or chemical formulas.

  • The concentration of all chemical constituents in the waste container.

  • The date of waste generation.

  • The name and contact information of the principal investigator or laboratory supervisor.

  • The specific hazards associated with the waste (e.g., "Irritant").

Storage

• Satellite Accumulation Area (SAA): Store the hazardous waste container in a designated SAA within the laboratory where the waste is generated.[7]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.[10]

• Segregate Incompatibles: Ensure that the container is stored away from incompatible chemicals.

Arranging for Disposal

• Contact EHS: Once the waste container is full or you are ready to have it removed, contact your institution's EHS department to schedule a pickup.[5]

• Documentation: Complete any required waste disposal forms provided by your EHS department.

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wear appropriate PPE.

  • Contain the spill with an absorbent material suitable for chemical spills.

  • Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste container.

  • Clean the spill area with soap and water.

• Major Spills:

  • Evacuate the area immediately.

  • Alert your institution's EHS or emergency response team.

  • Provide them with information on the spilled material.

Regulatory Framework

The disposal of chemical waste is regulated by federal and state agencies to protect human health and the environment.

• Environmental Protection Agency (EPA): The EPA, under the authority of the RCRA, has established a comprehensive "cradle-to-grave" regulatory framework for hazardous waste management.[9][12] This includes regulations for the identification, generation, transportation, treatment, storage, and disposal of hazardous waste.[13]

• Occupational Safety and Health Administration (OSHA): OSHA sets standards for worker safety during hazardous waste operations and emergency response (HAZWOPER).[14] This includes requirements for training, personal protective equipment, and safe work practices.[14][15]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Benzylpyrrole-2-carboxamide.

Caption: Workflow for the safe disposal of 1-Benzylpyrrole-2-carboxamide.

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